![molecular formula C9H16Cl2N2S B6214154 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride CAS No. 2731010-67-4](/img/no-structure.png)
1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride
Overview
Description
1-(2-Methyl-1,3-thiazol-4-yl)methylcyclobutan-1-amine dihydrochloride (MTMD) is a cyclic amine compound that has been studied for its potential applications in various scientific research fields. It is a white, crystalline solid that is soluble in water and organic solvents. MTMD has been studied for its ability to act as an inhibitor of various enzymes and its potential as a therapeutic agent.
Scientific Research Applications
1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride has been studied for its potential applications in various scientific research fields, including as an inhibitor of enzymes, as a therapeutic agent, and as a tool for studying the structure and function of proteins. In particular, 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride has been studied for its ability to inhibit the enzyme phospholipase A2, which is involved in the breakdown of phospholipids in the cell membrane. Additionally, 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride has been studied for its potential to act as an antibiotic, as an antifungal, and as a potential anti-cancer agent.
Mechanism of Action
1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride acts as an inhibitor of the enzyme phospholipase A2, which is involved in the breakdown of phospholipids in the cell membrane. By inhibiting the activity of this enzyme, 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride can prevent the breakdown of phospholipids and thus prevent the release of inflammatory mediators that are involved in the development of various diseases. Additionally, 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride has been found to inhibit the activity of other enzymes, such as cyclooxygenase, which is involved in the production of prostaglandins and leukotrienes.
Biochemical and Physiological Effects
1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride has been found to have a variety of biochemical and physiological effects. In particular, it has been studied for its ability to inhibit the activity of phospholipase A2, cyclooxygenase, and other enzymes involved in the breakdown of phospholipids and the production of inflammatory mediators. Additionally, 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride has been studied for its potential to act as an antibiotic, as an antifungal, and as a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
The use of 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride in laboratory experiments has several advantages. In particular, it is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic and has a low level of toxicity in humans. However, there are some limitations to the use of 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride in laboratory experiments. In particular, it has a relatively low solubility in organic solvents, and it can be difficult to obtain a consistent supply of the compound.
Future Directions
There are several potential future directions for the use of 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride in scientific research. In particular, further studies are needed to explore its potential as an inhibitor of other enzymes, as well as its potential therapeutic applications. Additionally, further studies are needed to explore its potential as an antibiotic, antifungal, and anti-cancer agent. Additionally, further studies are needed to explore its potential as a tool for studying the structure and function of proteins. Finally, further studies are needed to explore its potential as a tool for studying the structure and function of cell membranes.
Synthesis Methods
1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride can be synthesized using a two-step process involving the reaction of 1-amino-2-methylthiazolium chloride with cyclobutan-1-amine in the presence of sodium hydroxide. The reaction of 1-amino-2-methylthiazolium chloride with cyclobutan-1-amine produces a cyclic amine compound, which is then reacted with hydrochloric acid to form 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine dihydrochloride involves the reaction of 2-methyl-1,3-thiazole with cyclobutanone to form 1-(2-methyl-1,3-thiazol-4-yl) cyclobutan-1-ol, which is then reacted with paraformaldehyde and ammonium chloride to form 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of the final compound.", "Starting Materials": [ "2-methyl-1,3-thiazole", "cyclobutanone", "paraformaldehyde", "ammonium chloride", "1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-methyl-1,3-thiazole with cyclobutanone in the presence of a base such as potassium carbonate to form 1-(2-methyl-1,3-thiazol-4-yl) cyclobutan-1-one.", "Step 2: Reduction of 1-(2-methyl-1,3-thiazol-4-yl) cyclobutan-1-one with sodium borohydride to form 1-(2-methyl-1,3-thiazol-4-yl) cyclobutan-1-ol.", "Step 3: Reaction of 1-(2-methyl-1,3-thiazol-4-yl) cyclobutan-1-ol with paraformaldehyde and ammonium chloride in the presence of a base such as sodium hydroxide to form 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine.", "Step 4: Reaction of 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine with hydrochloric acid to form the dihydrochloride salt of 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclobutan-1-amine." ] } | |
CAS RN |
2731010-67-4 |
Molecular Formula |
C9H16Cl2N2S |
Molecular Weight |
255.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
